Cas no 330796-48-0 (4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline)

• Product Name: 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline
• CAS No: 330796-48-0
• MF: C₁₂H₁₆F₃N₃
• MW: 259.270752906799
• MDL: MFCD07791534
• CID: 890389
• PubChem ID: 6500400
• Update Time: 2025-06-11

4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHYL-PIPERAZIN-1-YL)-3-TRIFLUOROMETHYL-PHENYLAMINE
• 4-(4-methyl-1-piperazinyl)-3-(trifluoromethyl)aniline
• 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline
• 4-(4-Methylpiperazin-1-yl)-3
• 4-(4-methylpiperazinyl)-3-(trifluoromethyl)phenylamine
• STL255601
• VS-10084
• 4-(4-methyl-1-piperazinyl)-3-(trifluoromethyl)phenylamine
• 4-(4-METHYLPIPERAZINO)-3-(TRIFLUOROMETHYL)ANILINE
• BBL030862
• 330796-48-0
• SCHEMBL880662
• 4-(4-Methyl-piperazin-1-yl)-3-trifluoromethyl-phenylamine, AldrichCPR
• SY252899
• CS-0118613
• Benzenamine, 4-(4-methyl-1-piperazinyl)-3-(trifluoromethyl)-
• MFCD07791534
• DB-016556
• AC8452
• AKOS000101742
• DTXSID70424678

• MDL： MFCD07791534
• Inchi： 1S/C12H16F3N3/c1-17-4-6-18(7-5-17)11-3-2-9(16)8-10(11)12(13,14)15/h2-3,8H,4-7,16H2,1H3
• InChI Key： PRIMSUJUKMYIQS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCN(C)CC1)N)(F)F

Computed Properties

• Exact Mass: 259.13000
• Monoisotopic Mass: 259.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 356.5±42.0 °C at 760 mmHg
• Flash Point: 169.4±27.9 °C
• PSA: 32.50000
• LogP: 2.62350
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline

Professional Introduction to 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline (CAS No. 330796-48-0)

4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline, identified by its CAS number 330796-48-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both 4-methylpiperazine and trifluoromethyl substituents contributes to its unique chemical properties, making it a subject of interest for researchers exploring innovative drug formulations.

The structural composition of 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline encompasses a benzene ring substituted with an amine group at the 3-position and a piperazine moiety linked at the 4-position. The introduction of a trifluoromethyl group at the 3-position enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This modification is particularly relevant in the context of modern pharmacology, where optimizing pharmacokinetic profiles is essential for improving drug efficacy and patient compliance.

In recent years, there has been a growing interest in the development of drugs targeting neurological and psychiatric disorders. The piperazine ring in 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline is known to interact with various neurotransmitter receptors, making it a valuable scaffold for designing potential therapeutic compounds. Studies have demonstrated that piperazine derivatives can modulate the activity of serotonin, dopamine, and norepinephrine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia.

The trifluoromethyl group, a common feature in many bioactive molecules, plays a crucial role in enhancing the binding affinity and selectivity of drugs. This substituent imparts electronic properties that can fine-tune the interactions between the compound and biological targets. For instance, trifluoromethylation can increase the metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This characteristic is particularly advantageous in drug development, as it can lead to longer half-lives and improved therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates like 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline. These techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects with high accuracy. By leveraging these tools, scientists can optimize the structural features of the compound to enhance its pharmacological properties. For example, virtual screening can identify optimal positions for further functionalization, thereby improving its suitability for therapeutic applications.

The synthesis of 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical and clinical studies. The ability to synthesize complex molecules like this one with high efficiency underscores the progress made in synthetic organic chemistry over recent decades.

In conclusion, 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)aniline represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of both 4-methylpiperazine and trifluoromethyl groups, make it a versatile scaffold for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational modeling, this compound holds significant potential for addressing various neurological and psychiatric disorders. Continued research into its pharmacological properties will likely uncover new opportunities for medical innovation.